Cas no 93923-57-0 (Benzoic acid,2-(4-amino-3-nitrobenzoyl)-)

• Product name: Benzoic acid,2-(4-amino-3-nitrobenzoyl)-
• CAS No: 93923-57-0
• MF: C₁₄H₁₀N₂O₅
• MW: 286.2396
• CID: 804851
• PubChem ID: 2797522

Benzoic acid,2-(4-amino-3-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(4-amino-3-nitrobenzoyl)-
• 2-(4-amino-3-nitrobenzoyl)benzoic acid
• CCG-48228
• 2-[(4-amino-3-nitrophenyl)carbonyl]benzoic acid
• NYGUWSCZBSDNCA-UHFFFAOYSA-N
• SR-01000637786-1
• NS00039766
• DTXSID40239897
• TYB4Z98PS3
• 93923-57-0
• Benzoic acid, 2-(4-amino-3-nitrobenzoyl)-
• EINECS 300-145-2
• SCHEMBL1466534

• Inchi： InChI=1S/C14H10N2O5/c15-11-6-5-8(7-12(11)16(20)21)13(17)9-3-1-2-4-10(9)14(18)19/h1-7H,15H2,(H,18,19)
• InChI Key： NYGUWSCZBSDNCA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)N)[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 286.058971
• Monoisotopic Mass: 286.058971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.473
• Boiling Point: 590.4°Cat760mmHg
• Flash Point: 310.9°C
• Refractive Index: 1.684